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Compound of Interest

Compound Name: 5-(Boc-amino)-1-pentanol

Cat. No.: B015063 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 5-(Boc-amino)-1-pentanol, a
versatile building block in organic synthesis, particularly in the fields of medicinal chemistry and

material science. This document outlines its chemical properties, synthesis, and applications,

offering valuable information for researchers and professionals in drug development.

Core Chemical Properties and Formula
5-(Boc-amino)-1-pentanol, also known as tert-butyl N-(5-hydroxypentyl)carbamate, is a

bifunctional organic compound containing a Boc-protected amine and a primary alcohol.[1][2]

This structure allows for selective chemical modifications, making it a valuable intermediate in

multi-step syntheses.[3] The tert-butoxycarbonyl (Boc) protecting group can be readily removed

under mild acidic conditions, revealing the primary amine for further functionalization.[1][2]

The molecular formula of 5-(Boc-amino)-1-pentanol is C10H21NO3.[1][3][4] Its molecular

weight is 203.28 g/mol .[1][3]

Quantitative Data Summary
A summary of the key quantitative and physical properties of 5-(Boc-amino)-1-pentanol is
presented in the table below for easy reference.
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Property Value Source(s)

Molecular Formula C10H21NO3 [1][3][4]

Molecular Weight 203.28 g/mol [1][3]

Appearance
Colorless to pale yellow clear

liquid/oil
[1][3]

Density 1.00 g/mL at 20 °C [4]

Refractive Index n20/D 1.45 [3]

Boiling Point 318.4±25.0 °C (Predicted) [1]

Flash Point 109 °C (228.2 °F) - closed cup [1]

Storage Temperature 2-8°C [1]

CAS Number 75178-90-4 [3]

Experimental Protocol: Synthesis of 5-(Boc-
amino)-1-pentanol
The following is a common laboratory procedure for the synthesis of 5-(Boc-amino)-1-
pentanol from 5-amino-1-pentanol and di-tert-butyl dicarbonate.[1]

Materials:

5-amino-1-pentanol

Di-tert-butyl dicarbonate (Boc anhydride)

Tetrahydrofuran (THF)

Water

Saturated aqueous sodium bicarbonate (NaHCO3) solution

Ethyl acetate (EtOAc)
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Anhydrous sodium sulfate (Na2SO4)

1.0 L single-necked round-bottomed flask

Stirring apparatus

Procedure:

In a 1.0 L round-bottomed flask, dissolve 15.0 g (145.4 mmol) of 5-amino-1-pentanol in 140

mL of water and 1.4 mL of saturated aqueous NaHCO3 solution.[1]

To this solution, slowly add a solution of 33.3 g (152.7 mmol) of di-tert-butyl dicarbonate in

280 mL of THF.[1]

Allow the reaction mixture to stir overnight at room temperature. The flask should be left

open to the atmosphere.[1]

Upon completion, dilute the reaction mixture with 90 mL of saturated aqueous NaHCO3

solution and extract with 400 mL of EtOAc.[1]

Separate the organic layer, dry it over anhydrous Na2SO4, filter, and evaporate the solvent

to yield the product.[1]

This procedure typically yields 5-(N-tert-butoxycarbonylamino)-1-pentanol as a clear,

colorless oil with a high yield (approximately 98%). The purity can be confirmed by NMR

analysis without the need for further purification.[1]

Applications in Research and Development
5-(Boc-amino)-1-pentanol serves as a critical building block and linker molecule in various

synthetic applications:

Peptide Synthesis: It is a key intermediate in the synthesis of peptides, where the Boc-

protected amine allows for controlled, stepwise addition of amino acids.[3]

Drug Development: Its properties can enhance the solubility and stability of pharmaceutical

compounds.[3] It is used in the creation of complex molecules for drug discovery.[5]
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Bioconjugation: The compound is utilized to link biomolecules to therapeutic agents, which is

a crucial aspect of targeted drug delivery systems.[3]

Material Science: It is applied in the creation of functionalized polymers, which can enhance

the properties of materials for various industrial uses.[3]

Logical Workflow for Synthesis
The following diagram illustrates the key steps in the synthesis of 5-(Boc-amino)-1-pentanol.

5-Amino-1-pentanol +
Di-tert-butyl dicarbonate

Boc Protection Reaction
(THF/Water, NaHCO3)

Stir overnight Aqueous Workup &
Extraction (EtOAc)

Reaction complete
Drying & Solvent Removal

Isolate organic layer 5-(Boc-amino)-1-pentanolFinal product

Click to download full resolution via product page

Caption: Synthetic workflow for 5-(Boc-amino)-1-pentanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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